Cas no 2137778-12-0 (Benzo[b]thiophene-7-ethanamine, 4-fluoro-)

• Product Name: Benzo[b]thiophene-7-ethanamine, 4-fluoro-
• CAS No: 2137778-12-0
• MF: C₁₀H₁₀FNS
• MW: 195.256504535675
• CID: 5299382
• Update Time: 2025-05-28

Benzo[b]thiophene-7-ethanamine, 4-fluoro- Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluoro-1-benzothiophen-7-yl)ethan-1-amine
• 2-(4-Fluoro-1-benzothiophen-7-yl)ethanamine
• Benzo[b]thiophene-7-ethanamine, 4-fluoro-

• Inchi： 1S/C10H10FNS/c11-9-2-1-7(3-5-12)10-8(9)4-6-13-10/h1-2,4,6H,3,5,12H2
• InChI Key： NXUFCCLGRBCKJS-UHFFFAOYSA-N
• SMILES： S1C=CC2=C(C=CC(=C12)CCN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• XLogP3: 2.4
• Topological Polar Surface Area: 54.3

Additional information on Benzo[b]thiophene-7-ethanamine, 4-fluoro-

Exploring Benzo[b]thiophene-7-ethanamine, 4-fluoro- (CAS No. 2137778-12-0): Properties, Applications, and Research Insights

The compound Benzo[b]thiophene-7-ethanamine, 4-fluoro- (CAS No. 2137778-12-0) is a fluorinated derivative of the benzo[b]thiophene scaffold, a structure widely recognized for its versatility in medicinal chemistry and material science. With the increasing demand for fluorinated organic compounds in pharmaceuticals and agrochemicals, this molecule has garnered attention for its potential applications. Researchers are particularly interested in its structure-activity relationships (SAR), which could unlock novel therapeutic pathways or functional materials.

One of the key features of Benzo[b]thiophene-7-ethanamine, 4-fluoro- is its electron-withdrawing fluorine substituent, which enhances metabolic stability and bioavailability—a critical factor in drug design. This aligns with current trends in precision medicine, where fluorination is leveraged to optimize pharmacokinetics. The compound’s heterocyclic core also offers opportunities for molecular diversification, making it a valuable intermediate in synthetic chemistry.

In the context of AI-driven drug discovery, CAS No. 2137778-12-0 has been explored in virtual screening libraries. Computational models predict its potential interactions with central nervous system (CNS) targets, a hot topic given the rise in neurodegenerative disease research. Users frequently search for terms like "fluorinated CNS-active compounds" or "benzo[b]thiophene derivatives in drug development," reflecting broader interest in this niche.

From a synthetic perspective, the preparation of 4-fluoro-substituted benzo[b]thiophene derivatives often involves palladium-catalyzed cross-coupling or nucleophilic aromatic substitution (SNAr). These methods are widely discussed in green chemistry forums, as researchers seek sustainable alternatives to traditional halogenation protocols. The compound’s solubility profile and crystallinity are also under investigation for applications in organic electronics, such as OLEDs or photovoltaic materials.

Safety and regulatory compliance are paramount when handling Benzo[b]thiophene-7-ethanamine, 4-fluoro-. While not classified as hazardous under standard guidelines, proper laboratory handling protocols must be followed. This aligns with frequent searches for "safe handling of fluorinated amines" and "benzo[b]thiophene toxicity profiles," emphasizing user concerns about chemical safety.

In summary, CAS No. 2137778-12-0 represents a compelling case study in the intersection of fluorine chemistry and heterocyclic innovation. Its potential spans drug discovery, materials science, and beyond, making it a subject of ongoing research and commercial interest. For those exploring structure-based drug design or advanced organic synthesis, this compound offers a rich avenue for further investigation.